Cas no 101038-65-7 (ethyl 4-(piperidin-1-yl)benzoate)

• Product name: ethyl 4-(piperidin-1-yl)benzoate
• CAS No: 101038-65-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616
• MDL: MFCD09473342
• CID: 1130700
• PubChem ID: 13813852

ethyl 4-(piperidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-piperidinyl)-, ethyl ester
• ethyl 4-piperidin-1-ylbenzoate
• ethyl 4-(piperidin-1-yl)benzoate
• FBLWXQXFSIWABA-UHFFFAOYSA-N
• SCHEMBL3900474
• DTXSID50550328
• ethyl 4-piperidin-1-yl-benzoate
• ethyl 4-(piperidine-1-yl)benzoate
• 101038-65-7
• ETHYL 4-PIPERIDINOBENZOATE
• EN300-231436
• DB-108852
• ethyl4-(piperidin-1-yl)benzoate
• BEA03865
• STK351848
• AKOS000441854

• MDL： MFCD09473342
• Inchi： InChI=1S/C14H19NO2/c1-2-17-14(16)12-6-8-13(9-7-12)15-10-4-3-5-11-15/h6-9H,2-5,10-11H2,1H3
• InChI Key： FBLWXQXFSIWABA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)N2CCCCC2

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 29.54